molecular formula C9H15NO2 B8780165 Cyclohexanecarboxamide, N,N-dimethyl-2-oxo- CAS No. 52631-32-0

Cyclohexanecarboxamide, N,N-dimethyl-2-oxo-

Cat. No.: B8780165
CAS No.: 52631-32-0
M. Wt: 169.22 g/mol
InChI Key: SKMOVDJCNIGXKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Cyclohexanecarboxamide, N,N-dimethyl-2-oxo- is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclohexanecarboxamide, N,N-dimethyl-2-oxo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclohexanecarboxamide, N,N-dimethyl-2-oxo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

52631-32-0

Molecular Formula

C9H15NO2

Molecular Weight

169.22 g/mol

IUPAC Name

N,N-dimethyl-2-oxocyclohexane-1-carboxamide

InChI

InChI=1S/C9H15NO2/c1-10(2)9(12)7-5-3-4-6-8(7)11/h7H,3-6H2,1-2H3

InChI Key

SKMOVDJCNIGXKW-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1CCCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.313 mol (50 ml) of ethyl cyclohexanone-2-carboxylate and 140 ml 33% dimethylamine in ethanol (about 0.78 mol dimethylamine) were stirred in a pressure reactor for 12 hours at 110° C. After cooling the reaction mixture was concentrated on a rotary evaporator, the residue was dissolved in 500 ml ethyl acetate and the organic phase was washed with 200 ml of 1 M NaOH and 3×50 ml water. The organic phase was then evaporated on a rotary evaporator to dryness. 46 g of the crude product was dissolved in 100 ml tert-butyl methyl ether and cooled to 0° C. Precipitated product was filtered off and dried, 3.6 g of the title compound were obtained.
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
0.78 mol
Type
reactant
Reaction Step One
Quantity
140 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.